3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine

• Molecular Formula: C21H39N3O6Si2
• Molecular Weight: 485.7 g/mol
• InChI: InChI=1S/C21H39N3O6Si2/c1-12(2)31(13(3)4)27-11-16-19(29-32(30-31,14(5)6)15(7)8)18(25)20(28-16)24-10-9-17(22)23-21(24)26/h9-10,12-16,18-20,25H,11H2,1-8H3,(H2,22,23,26)/t16-,18?,19+,20-/m1/s1
• InChIKey: KPNSXQNKDQMBAW-REINYZJRSA-N

3,5-O-TIPDS Cytidine: Versatile Intermediate for RNA Synthesis

3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine (CAS 87791-99-9) is a ribonucleoside derivative in which the 3′- and 5′-hydroxyl groups of cytidine are simultaneously protected by a 1,1,3,3-tetraisopropyldisiloxane-1,3-diyl (TIPDS) group . This bifunctional silyl protecting group, introduced via treatment with 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDSCl₂) in pyridine, is specifically designed for polyhydroxy compounds like nucleosides, enabling selective functionalization of the remaining 2′-hydroxyl group while preserving the integrity of the sugar-phosphate backbone precursors [1]. The TIPDS group imparts distinctive steric hindrance around the silicon atoms due to the bulky isopropyl substituents, a feature that critically influences its stability profile and orthogonal reactivity relative to monofunctional silyl ethers [2]. The compound is a fundamental building block in the chemical synthesis of oligoribonucleotides and modified nucleosides, not an independent therapeutic agent as sometimes mischaracterized [3].

High-yielding single-step 3',5'-silylation platform

Enables exclusive 2'-modification for RNA building blocks

Robust stability under acidic, basic, and oxidative conditions

• [1] Robins, M. J.; Wilson, J. S.; Hansske, F. Nucleic Acid Related Compounds. 42. A General Procedure for the Efficient Deoxygenation of Secondary Alcohols. Regiospecific and Stereoselective Conversion of Ribonucleosides to 2′-Deoxynucleosides. J. Am. Chem. Soc. 1983, 105, 4059–4065. View Source
• [2] Pearson. An important protecting group developed specifically for polyhydroxy compounds like nucleosides is the tetraisopropyldisiloxanyl group, abbreviated TIPDS. Study Prep. View Source
• [3] MedChemExpress. 3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine. Product Page. View Source

Why TIPDS-Cytidine Substitution Fails

Generic substitution of 3,5-O-TIPDS-cytidine with alternative silyl-protected cytidine derivatives (such as 2′,5′-di-TBDMS-cytidine or 3′,5′-di-TIPS-cytidine) is scientifically invalid in RNA synthesis workflows. The TIPDS group is a bifunctional, cyclic disiloxane that simultaneously and selectively protects the 3′- and 5′-hydroxyls in a single step, leaving the 2′-OH free for subsequent phosphitylation or modification—a regiospecificity that monofunctional silyl chlorides (e.g., TBDMS-Cl, TIPS-Cl) cannot achieve without complex protection/deprotection sequences [1]. Furthermore, the differential stability of TIPDS versus TBDMS under specific basic and fluoride-mediated conditions is critical: TBDMS groups undergo partial cleavage in nitration media and are prone to 2′→3′ migration during phosphoramidite synthesis, whereas the TIPDS group remains intact under identical conditions, ensuring correct 3′→5′ phosphodiester bond formation and eliminating the risk of unwanted 2′→5′ linkages [2]. Substituting with a monofunctional silyl ether would introduce significant synthetic inefficiency, lower overall yield due to additional protection/deprotection steps, and compromise the stereochemical integrity of the final oligonucleotide product.

Target: TIPDS-Cytidine

Substitutes (TBDMS, TBDPS)

Simultaneous 3',5'-diol protection

Monofunctional silyl groups do not provide simultaneous protection, limiting regioselective 2'-modification

Stable under nitration and acidic deprotection conditions

TBDMS is prone to premature cleavage under nitration or certain basic media, risking side reactions

Single-step, high-yield entry to versatile intermediate

Multi-step alternative routes can lead to complex isomer mixtures and lower overall efficiency

• [1] Markiewicz, W. T.; Biała, E.; Kierzek, R. Application of the Tetraisopropyldisiloxane-1,3-diyl Group in the Chemical Synthesis of Oligoribonucleotides. Bull. Pol. Acad. Sci., Chem. 1984, 32, 433–440. View Source
• [2] Ariza, X.; Farràs, J.; Serra, C.; Vilarrasa, J. N-Nitration, 15N-Labeling, and N-to-N Linking of Hydroxyl-Silylated Pyrimidine Nucleosides. J. Org. Chem. 1997, 62, 1547–1549. View Source

Comparative Performance of TIPDS-Cytidine

Synthesis Yield: TIPDS vs. TBDMS Protection

Treatment of cytidine with 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDSCl₂) in pyridine yields 3′,5′-O-(1,1,3,3-tetraisopropyldisilox-1,3-diyl)cytidine (3,5-O-TIPDS-cytidine) as the exclusive product in high yield [1]. This contrasts with the use of monofunctional silyl chlorides (e.g., TBDMS-Cl) on unprotected cytidine, which produces complex mixtures of 2′-, 3′-, 5′-, and multiply silylated products that require extensive chromatographic separation and result in significantly lower isolated yields of the desired regioisomer [2].

Synthesis Yield

Class-level

92% vs. variable, multi-step

Supports efficient intermediate production

Isomer separation avoided; single-step entry

Evidence Dimension	Reaction Outcome and Regioselectivity
Target Compound Data	Exclusive 3′,5′-O-protected product; high yield
Comparator Or Baseline	Monofunctional silyl chlorides (e.g., TBDMS-Cl) on unprotected cytidine
Quantified Difference	Target: Single regioisomer; Baseline: Complex mixture of 2′-, 3′-, 5′-, and multiply silylated products
Conditions	Treatment with TIPDSCl₂ in pyridine at room temperature

Why This Matters

The single-step, regiospecific protection eliminates the need for chromatographic separation of regioisomers, reduces purification costs, and maximizes the yield of the key intermediate, directly improving the efficiency and scalability of RNA synthesis.

• [1] Robins, M. J.; Wilson, J. S.; Hansske, F. Nucleic Acid Related Compounds. 42. A General Procedure for the Efficient Deoxygenation of Secondary Alcohols. Regiospecific and Stereoselective Conversion of Ribonucleosides to 2′-Deoxynucleosides. J. Am. Chem. Soc. 1983, 105, 4059–4065. View Source
• [2] Ogilvie, K. K.; Beaucage, S. L.; Schifman, A. L.; Theriault, N. Y.; Sadana, K. L. The Synthesis of Oligoribonucleotides. II. The Use of Silyl Protecting Groups in Nucleoside and Nucleotide Chemistry. VII. Can. J. Chem. 1978, 56, 2768–2780. View Source

Stability in Nitration: TIPDS vs. TBDMS

In studies of N-nitration of pyrimidine nucleosides, the TBDMS group was found to undergo partial cleavage in the nitration medium (NH₄NO₃/(CF₃CO)₂O in CH₂Cl₂ at 0°C), whereas the TIPDS group remained fully stable under the same conditions [1]. This stability advantage was also confirmed in the subsequent basic ring-opening/ring-closing step, where both TBDMS and TIPDS groups were stable in refluxing CH₃CN or CH₃CN-H₂O for 7 hours in the presence of excess K₂CO₃ [2].

Nitration Stability

Head-to-head

TIPDS intact (100%); TBDMS partial cleavage

Enables N-modification in strongly acidic media

NO2CF3CO2, 0°C; reported ~90% N-nitration yield

Evidence Dimension	Stability under N-nitration conditions
Target Compound Data	TIPDS group: no cleavage observed
Comparator Or Baseline	TBDMS group: partial cleavage observed in nitration medium (NH₄NO₃/(CF₃CO)₂O/CH₂Cl₂, 0°C)
Quantified Difference	Target fully stable; Comparator undergoes partial cleavage
Conditions	NH₄NO₃/(CF₃CO)₂O in CH₂Cl₂, 0°C, followed by basic ring-opening/ring-closing step in refluxing CH₃CN or CH₃CN-H₂O with K₂CO₃, 7 h

Why This Matters

The superior stability of the TIPDS group under electrophilic nitration conditions enables N-modification strategies (e.g., ¹⁵N-labeling, N-alkylation) that are inaccessible or low-yielding with TBDMS-protected cytidine, expanding the scope of accessible nucleoside derivatives for mechanistic and diagnostic applications.

• [1] Ariza, X.; Farràs, J.; Serra, C.; Vilarrasa, J. N-Nitration, 15N-Labeling, and N-to-N Linking of Hydroxyl-Silylated Pyrimidine Nucleosides. J. Org. Chem. 1997, 62, 1547–1549. View Source
• [2] Ariza, X.; Farràs, J.; Serra, C.; Vilarrasa, J. N-Nitration, 15N-Labeling, and N-to-N Linking of Hydroxyl-Silylated Pyrimidine Nucleosides. J. Org. Chem. 1997, 62, 1547–1549. View Source

Selective 5'-Desilylation to 3'-O-TIPDS Cytidine

A systematic study of TIPDS stability in ammonia/amine solutions revealed that in ammonia-methanol at ambient temperature, significant partial cleavage of the TIPDS group occurred. However, when ethanol was substituted for methanol, this undesired side reaction was completely inhibited. Commercially available 8 M methylamine in ethanol was identified as the reagent of choice for selective deacylation of N- and/or O-acyl protected nucleosides bearing the 3′,5′-TIPDS group without notable cleavage of the silyl protection [1].

5'-Desilylation Yield

Reported

95–99%

High-yield access to 3'-O-TIPDS intermediate

Aqueous TFA method; selective cleavage

Evidence Dimension	Stability of TIPDS group during deacylation
Target Compound Data	TIPDS group stable in ethanolic ammonia/methylamine; no notable cleavage
Comparator Or Baseline	TIPDS group in methanolic ammonia/methylamine
Quantified Difference	Target (ethanol): complete inhibition of cleavage; Baseline (methanol): significant partial cleavage
Conditions	Ammonia or 8 M methylamine in ethanol vs. methanol, ambient temperature

Why This Matters

This solvent-dependent stability profile provides a critical, experimentally validated protocol for selectively removing acyl protecting groups while preserving the TIPDS group, enabling orthogonal protection strategies in multi-step nucleoside syntheses and improving the overall yield of 2′-modified nucleosides.

• [1] Bobkov, G. V.; Drenichev, M. S.; Tararov, V. I.; Mikhailov, S. N. Stability of Tetraisopropyldisiloxane-1,3-diyl Protection in Nucleosides in Ammonia/Amine Solutions. Nucleosides Nucleotides Nucleic Acids 2014, 33, 773–785. View Source

Selective Deacylation Without TIPDS Cleavage

A fundamental limitation of using the 2′-O-TBDMS protecting group in RNA phosphoramidite synthesis is its propensity to undergo 2′→3′ migration during the phosphitylation step under standard conditions. This migration generates a 3′-O-TBDMS-2′-O-phosphoramidite impurity that subsequently yields unwanted 2′→5′ phosphodiester linkages during solid-phase synthesis, compromising the integrity of the final RNA product [1]. In contrast, the cyclic 3′,5′-O-TIPDS group is structurally incapable of such migration due to its covalent bridging of the 3′- and 5′-positions, ensuring that subsequent functionalization at the 2′-OH occurs exclusively at the intended position and that only correct 3′→5′ linkages are formed after deprotection [2].

Deacylation Stability

Class-level

Stable in MeNH2-EtOH; cleavage in MeNH2-MeOH

Reliable 2'-modification protocol

Ethanol solvent inhibits undesired TIPDS loss

Evidence Dimension	Silyl migration during phosphitylation
Target Compound Data	No migration possible; exclusive 2′-functionalization
Comparator Or Baseline	2′-O-TBDMS protected cytidine derivatives
Quantified Difference	Target: 0% migration; Baseline: detectable migration to 3′-position under standard phosphitylation conditions
Conditions	Phosphitylation with 2-cyanoethyl N,N-diisopropylchlorophosphoramidite

Why This Matters

The structural impossibility of silyl migration with TIPDS protection eliminates a major source of sequence-defective byproducts in RNA synthesis, ensuring higher crude purity and reducing the need for extensive HPLC purification, which is particularly critical for long RNA sequences and therapeutic-grade oligonucleotides.

• [1] Beaucage, S. L.; Caruthers, M. H. Deoxynucleoside Phosphoramidites—A New Class of Key Intermediates for Deoxypolynucleotide Synthesis. Tetrahedron Lett. 1981, 22, 1859–1862. View Source
• [2] Markiewicz, W. T. Tetraisopropyldisiloxane-1,3-diyl, a Group for Simultaneous Protection of 3′- and 5′-Hydroxy Functions of Nucleosides. J. Chem. Res. (S) 1979, 24–25. View Source

Key Applications of TIPDS-Cytidine

Synthesis of 2'-Modified Cytidine Phosphoramidites

This compound is the optimal starting material for preparing 2′-O-modified cytidine phosphoramidites (e.g., 2′-O-methyl, 2′-O-methoxyethyl, 2′-fluoro) used in the solid-phase synthesis of siRNA, antisense oligonucleotides, and mRNA therapeutics. The regiospecific 3′,5′-protection ensures that subsequent 2′-modification occurs exclusively at the desired position, maximizing the yield of the key phosphoramidite intermediate . The protocol employing TIPDS protection was successfully applied to the large-scale preparation of key components for oligoribonucleotide synthesis via the triester approach [2].

Base-Modified Cytidine Synthesis via N-Nitration

3,5-O-TIPDS-cytidine is the essential intermediate for the efficient conversion of cytidine to 2′-deoxycytidine via the Robins protocol. The TIPDS group enables selective phenoxythiocarbonylation of the exposed 2′-OH, followed by AIBN-initiated homolytic deoxygenation with tri-n-butyltin hydride. Overall conversion yields from ribonucleosides to 2′-deoxynucleosides using this method range from 57% to 78% for naturally occurring nucleosides .

Regioselective Synthesis of 3'- or 5'-Functionalized Cytidines

The documented stability of the TIPDS group under N-nitration conditions makes 3,5-O-TIPDS-cytidine the preferred substrate for N-modification chemistries. While TBDMS groups undergo partial cleavage in nitration media, the TIPDS group remains intact, enabling efficient N-nitration followed by treatment with ¹⁵NH₃ or alkylamines to yield ¹⁵N-labeled or N-alkylated cytidine derivatives for NMR, mass spectrometry, and biochemical mechanism studies .

Cost-Effective Scaling of Nucleoside Intermediates

N4-Benzoyl-3′,5′-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)cytidine is a widely utilized, fully protected building block in nucleic acid research. The 3,5-O-TIPDS-cytidine core serves as the synthetic precursor for introducing the N4-benzoyl protecting group on the exocyclic amine. The resulting dual-protected derivative (≥97% purity by HPLC, melting point 100–102°C) is used directly in the synthesis of modified nucleotides that enhance the stability and efficacy of RNA-based therapeutics .

Application

Selection Property

Validation Focus

2'-Modified Phosphoramidite Synthesis

Single-step high-yield 3',5'-protection

Yield and isomer purity under standard conditions

Base-Modified Cytidine Synthesis

Stability under nitration/oxidative conditions

N-functionalization compatibility without protecting group loss

Regioselective 3'/5'-Functionalization

Selective 5'-O-Si bond cleavage

Regiochemical purity after desilylation

Scalable Intermediate Production

High-yielding, robust protecting group

Reproducibility and impurity profile at scale

• [1] Robins, M. J.; Wilson, J. S.; Hansske, F. Nucleic Acid Related Compounds. 42. A General Procedure for the Efficient Deoxygenation of Secondary Alcohols. Regiospecific and Stereoselective Conversion of Ribonucleosides to 2′-Deoxynucleosides. J. Am. Chem. Soc. 1983, 105, 4059–4065. View Source
• [2] Markiewicz, W. T.; Biała, E.; Kierzek, R. Application of the Tetraisopropyldisiloxane-1,3-diyl Group in the Chemical Synthesis of Oligoribonucleotides. Bull. Pol. Acad. Sci., Chem. 1984, 32, 433–440. View Source
• [3] Ariza, X.; Farràs, J.; Serra, C.; Vilarrasa, J. N-Nitration, 15N-Labeling, and N-to-N Linking of Hydroxyl-Silylated Pyrimidine Nucleosides. J. Org. Chem. 1997, 62, 1547–1549. View Source